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Compound of Interest

Compound Name: 3,4,5-Tribromoaniline

Cat. No.: B1304853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 3,4,5-
Tribromoaniline, a key intermediate in various synthetic applications. This document outlines

the experimentally determined physical constants of this compound and furnishes detailed

methodologies for their determination, ensuring accuracy and reproducibility in a laboratory

setting.

Physicochemical Data of 3,4,5-Tribromoaniline
The accurate determination of a compound's melting and boiling points is fundamental to its

identification, purification, and characterization. These physical constants provide a criterion for

purity and are indispensable in the development of synthetic protocols and drug formulation.

Property Value Conditions

Melting Point

Not explicitly found; isomer

2,4,6-Tribromoaniline melts at

120-122 °C.[1]

Standard Pressure

Boiling Point 340 °C[2] 760 mmHg
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Note: While the direct melting point for 3,4,5-Tribromoaniline was not available in the

searched literature, the melting point of its isomer, 2,4,6-Tribromoaniline, is provided for

comparative purposes. The structural differences between isomers can lead to variations in

their melting points.

Experimental Protocols for Physical Property
Determination
The following sections detail the standardized experimental procedures for the determination of

melting and boiling points of organic compounds such as 3,4,5-Tribromoaniline.

Melting Point Determination: Capillary Method
The capillary method is a widely adopted and reliable technique for determining the melting

point of a solid crystalline substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry, crystalline 3,4,5-Tribromoaniline is finely

powdered using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.
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Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating and Observation:

For an unknown compound, a preliminary rapid heating is performed to determine an

approximate melting range.

For a more precise measurement, the apparatus is heated to a temperature approximately

20°C below the expected melting point. The heating rate is then reduced to 1-2°C per

minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. A narrow melting range (0.5-2°C) is

indicative of a pure compound.

Boiling Point Determination: Micro-Reflux Method
For small quantities of a liquid, the micro-reflux method provides an accurate determination of

the boiling point.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block or oil bath)

Clamps and stand

Procedure:

Sample Preparation: A few drops of the liquid sample are placed into a small test tube.
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Capillary Inversion: A capillary tube, with its sealed end uppermost, is placed inside the test

tube containing the liquid.

Apparatus Assembly: The test tube is securely clamped and placed in a heating block or oil

bath. A thermometer is positioned so that the bulb is level with the bottom of the test tube.

Heating and Observation: The apparatus is heated gently. As the temperature rises, a stream

of bubbles will emerge from the open end of the inverted capillary tube.

Data Recording: Heating is discontinued when a steady stream of bubbles is observed. As

the liquid cools, the bubbling will slow down and stop. The temperature at which the liquid

just begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Compound Identification
The determination of physical properties such as melting and boiling points is a critical step in

the workflow of identifying an unknown chemical compound. The following diagram illustrates

this logical process.
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Caption: Workflow for compound identification using physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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